Cas no 1536114-87-0 (tert-butyl N-(3-cyanocyclopent-2-en-1-yl)carbamate)

Tert-butyl N-(3-cyanocyclopent-2-en-1-yl)carbamate is a versatile intermediate in organic synthesis, particularly valuable for the construction of cyclopentene-based frameworks. Its structure combines a reactive cyano group with a protected amine functionality, enabling selective modifications in multi-step synthetic routes. The tert-butyloxycarbonyl (Boc) group ensures stability under basic and nucleophilic conditions while allowing deprotection under mild acidic conditions. The electron-withdrawing cyano group enhances reactivity in conjugate addition and cyclization reactions. This compound is useful in pharmaceutical and agrochemical research, where functionalized cyclopentene derivatives are often required. Its well-defined reactivity profile makes it a reliable building block for complex molecule synthesis.
tert-butyl N-(3-cyanocyclopent-2-en-1-yl)carbamate structure
1536114-87-0 structure
Product Name:tert-butyl N-(3-cyanocyclopent-2-en-1-yl)carbamate
CAS No:1536114-87-0
MF:C11H16N2O2
MW:208.256942749023
MDL:MFCD31926712
CID:5295569
PubChem ID:89938220
Update Time:2026-03-10

tert-butyl N-(3-cyanocyclopent-2-en-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, N-(3-cyano-2-cyclopenten-1-yl)-, 1,1-dimethylethyl ester
    • tert-butyl N-(3-cyanocyclopent-2-en-1-yl)carbamate
    • MDL: MFCD31926712
    • Inchi: 1S/C11H16N2O2/c1-11(2,3)15-10(14)13-9-5-4-8(6-9)7-12/h6,9H,4-5H2,1-3H3,(H,13,14)
    • InChI Key: KYYWEUNSFOYUGT-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)C)(=O)NC1CCC(C#N)=C1

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Additional information on tert-butyl N-(3-cyanocyclopent-2-en-1-yl)carbamate

Comprehensive Guide to tert-butyl N-(3-cyanocyclopent-2-en-1-yl)carbamate (CAS No. 1536114-87-0)

tert-butyl N-(3-cyanocyclopent-2-en-1-yl)carbamate (CAS No. 1536114-87-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to as a cyclopentene derivative, is widely utilized as a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the cyano group and carbamate moiety, make it a versatile building block in medicinal chemistry.

The growing interest in tert-butyl N-(3-cyanocyclopent-2-en-1-yl)carbamate is driven by its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. Researchers are increasingly exploring its role in creating novel therapeutic agents for conditions such as inflammation, metabolic disorders, and neurological diseases. The compound's high reactivity and selective functionalization capabilities make it a valuable asset in synthetic chemistry.

One of the most frequently asked questions about tert-butyl N-(3-cyanocyclopent-2-en-1-yl)carbamate is its stability under different conditions. Studies indicate that this compound exhibits excellent stability in dry, inert environments, but it may degrade in the presence of strong acids or bases. Proper storage, typically under nitrogen or argon at low temperatures, is recommended to maintain its integrity. Additionally, its solubility in common organic solvents like dichloromethane, tetrahydrofuran, and dimethyl sulfoxide facilitates its use in various synthetic protocols.

Another trending topic related to tert-butyl N-(3-cyanocyclopent-2-en-1-yl)carbamate is its role in green chemistry. With the increasing emphasis on sustainable practices, researchers are investigating eco-friendly synthetic routes for this compound. Catalytic methods, such as palladium-catalyzed coupling reactions, are being explored to minimize waste and reduce the use of hazardous reagents. These advancements align with the broader goals of reducing the environmental footprint of chemical manufacturing.

The pharmaceutical industry has shown particular interest in tert-butyl N-(3-cyanocyclopent-2-en-1-yl)carbamate due to its potential in prodrug design. Prodrugs are biologically inactive compounds that convert into active drugs within the body, improving bioavailability and reducing side effects. The carbamate group in this compound can serve as a protective moiety, enabling controlled release of active pharmaceutical ingredients. This application is especially relevant in the development of targeted therapies for cancer and infectious diseases.

In agrochemical research, tert-butyl N-(3-cyanocyclopent-2-en-1-yl)carbamate is being studied for its potential as a precursor to novel pesticides and herbicides. Its cyclopentene backbone provides a scaffold for designing molecules with specific interactions against pests and weeds. The compound's ability to undergo various chemical transformations allows researchers to fine-tune its properties for optimal efficacy and environmental safety.

For laboratories and manufacturers, sourcing high-quality tert-butyl N-(3-cyanocyclopent-2-en-1-yl)carbamate is critical. Reputable suppliers ensure the compound's purity through rigorous analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. Batch-to-batch consistency is essential for reproducible results in research and development. Additionally, proper documentation, including certificates of analysis (CoA), is necessary to meet regulatory requirements in various industries.

The future of tert-butyl N-(3-cyanocyclopent-2-en-1-yl)carbamate looks promising, with ongoing research uncovering new applications and synthetic methodologies. As the demand for innovative chemical intermediates grows, this compound is poised to play a pivotal role in advancing both pharmaceutical and agrochemical sciences. Its versatility, combined with the continuous evolution of synthetic techniques, ensures its relevance in the ever-changing landscape of chemical research.

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